Cas no 67943-73-1 (2,1-Benzisothiazol-3(1H)-one, 6,7-dimethyl-)

• Product Name: 2,1-Benzisothiazol-3(1H)-one, 6,7-dimethyl-
• CAS No: 67943-73-1
• MF: C₉H₉NOS
• MW: 179.238860845566
• CID: 5271341
• Update Time: 2025-06-13

2,1-Benzisothiazol-3(1H)-one, 6,7-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 2,1-Benzisothiazol-3(1H)-one, 6,7-dimethyl-

• Inchi： 1S/C9H9NOS/c1-5-3-4-7-8(6(5)2)10-12-9(7)11/h3-4,10H,1-2H3
• InChI Key： MSDHMGDLRUEJMQ-UHFFFAOYSA-N
• SMILES： N1C2=C(C=CC(C)=C2C)C(=O)S1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzenoids
• Solvents and Organic Chemicals Organic Compounds Benzenoids

Additional information on 2,1-Benzisothiazol-3(1H)-one, 6,7-dimethyl-

Comprehensive Analysis of 2,1-Benzisothiazol-3(1H)-one, 6,7-dimethyl- (CAS No. 67943-73-1)

In the realm of specialty chemicals, 2,1-Benzisothiazol-3(1H)-one, 6,7-dimethyl- (CAS No. 67943-73-1) stands out as a compound of significant interest due to its unique structural properties and versatile applications. This heterocyclic organic compound, featuring a benzisothiazole core with methyl substitutions at the 6 and 7 positions, has garnered attention in industries ranging from pharmaceuticals to agrochemicals. Its molecular formula, C₉H₉NOS, and distinct isothiazolone moiety make it a subject of ongoing research, particularly in the development of novel bioactive agents.

The growing demand for 6,7-dimethyl benzisothiazolone is closely tied to its role as an intermediate in synthetic chemistry. Researchers and manufacturers are increasingly exploring its potential in creating antimicrobial and antifungal formulations, aligning with the global focus on combating drug-resistant pathogens. Recent studies highlight its efficacy in inhibiting microbial growth, making it a candidate for green chemistry applications where environmentally friendly alternatives are prioritized. This aligns with the surge in searches for "sustainable chemical intermediates" and "bioactive heterocycles" across scientific databases.

From a structural perspective, the methyl groups at positions 6 and 7 enhance the compound's lipophilicity, influencing its pharmacokinetic properties. This characteristic has spurred investigations into its utility in drug discovery, particularly for central nervous system (CNS) targets. The compound's ability to cross the blood-brain barrier—a hot topic in "neuroactive compound design" searches—makes it valuable for developing treatments for neurological disorders. Computational chemistry models frequently cite 67943-73-1 as a scaffold for optimizing small molecule therapeutics.

Industrial applications of 2,1-Benzisothiazol-3(1H)-one, 6,7-dimethyl- extend to material science, where its heterocyclic framework contributes to the synthesis of advanced polymeric materials. Its incorporation into polymer matrices improves thermal stability and UV resistance, addressing trending queries about "high-performance additives." Additionally, the compound's electrochemical properties are being explored for energy storage applications, coinciding with the rise in searches for "organic battery materials."

Quality control and analytical methods for CAS 67943-73-1 frequently employ HPLC and GC-MS techniques, reflecting industry standards for purity verification. The compound's stability under various pH conditions—a frequently asked question in "chemical storage stability" forums—makes it suitable for diverse formulation environments. Regulatory compliance data, often searched as "REACH compliant benzisothiazoles," confirms its safe handling profile in industrial settings.

Emerging research directions for 6,7-dimethyl-1,2-benzisothiazol-3(1H)-one include its potential in catalysis and photodynamic therapy. The compound's electron-rich structure enables participation in cross-coupling reactions, a trending topic in "transition metal catalysis" literature. Meanwhile, its light-absorbing characteristics spark interest in "photosensitizer development"—a rapidly growing niche in medicinal chemistry.

Market analysts note increasing patent filings involving 67943-73-1, particularly in Asia-Pacific regions where specialty chemical innovation thrives. This correlates with search trends for "benzisothiazole derivative suppliers" and "custom synthesis services." The compound's commercial availability in both research and bulk quantities addresses another common query: "where to buy 6,7-dimethylbenzisothiazolone."

Environmental fate studies of 2,1-Benzisothiazol-3(1H)-one, 6,7-dimethyl- reveal favorable biodegradation profiles, responding to concerns about "eco-friendly industrial chemicals." Its low bioaccumulation potential positions it favorably compared to traditional persistent organic pollutants—a key consideration in "green manufacturing" discussions. Life cycle assessment (LCA) data, increasingly requested in "chemical sustainability metrics" searches, further supports its adoption in circular economy models.

In conclusion, CAS No. 67943-73-1 represents a multifaceted chemical entity bridging academic research and industrial innovation. Its evolving applications across biomedicine, materials science, and catalysis ensure continued relevance in scientific discourse. As search behaviors shift toward "structure-activity relationships of benzisothiazoles" and "multifunctional heterocycles," this compound's profile will undoubtedly expand, offering new opportunities for scientific and commercial exploration.